Cas no 3425-89-6 (4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride)

• Product Name: 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride
• CAS No: 3425-89-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00023106
• CID: 44135
• PubChem ID: 87573153
• Update Time: 2025-04-18

4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
• 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride
• cis-4-Methyl-1,2,3,6-tetrahydrophthalic anhydride
• 1,2,3,6-Tetrahydro-4-methylphthalic anhydride
• 4-Methyltetrahydrophthalic anhydride(4-MTHPA)
• 5-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-methyl
• 4,4-methyltetrahydrophthalic anhydride
• 4-Methyl-1,2,3,6-tetrahydrophthalic anhydride
• 4-methylcyclohex-4-ene-1,2-dicarboxylic acid anhydride
• 4-Methyltetrahydrophthalic anhydride
• 4-Methyl-Δ4-tetrahydrophthalic Anhy
• Isomethyltetrahydrophthalic anhydride
• Methyltetrahydrophthalic anhydride,MTHPA
• 4-Methyl-Δ4-tetrahydrophthalic Anhydride
• 4-Cyclohexene-1,2-dicarboxylicanhydride, 4-methyl- (6CI,7CI,8CI)
• 4-Methyl-4-cyclohexene-1,2-dicarboxylic acid anhydride
• 4-Methyl-D4-tetrahydrophthalic anhydride
• 5-Methyltetrahydrophthalic anhydride
• Lindride 2
• NSC 52669
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-
• 4-Methyl-.DELTA.4-tetrahydrophthalic anhydride
• OEMSKMUAMXLNKL-UHFFFAOYSA-N
• 3a,4,7,7a-Tetrahydro-5-methyl-1,3-isobenzofurandione
• 5-methyl-4,7,3a,7a-tetrahydroisobenzofuran-1,3-dio
• 4-Methyl-1,3,6-tetrahydrophthalic anhydride
• SCHEMBL354462
• T72335
• W-107163
• NSC-52669
• NS00006717
• 4-Methyltetrahydrophthalic anhydride, 4-MTHPA
• AC-19636
• 3425-89-6
• 1, 3a,4,7,7a-tetrahydro-5-methyl-
• AKOS016038452
• SY036890
• 5-METHYL-3A,4,7,7A-TETRAHYDRO-ISOBENZOFURAN-1,3-DIONE
• NSC52669
• MFCD00023106
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, trans-
• 4-Cyclohexene-1, 4-methyl-
• M1192
• 1,3-Isobenzofurandione, tetrahydro-5-methyl-, trans-
• 4-Cyclohexene-1,2-dicarboxylic anhydride, 4-methyl-
• FT-0623924
• cis-4-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride
• 4-Methyl-DELTA4-tetrahydrophthalic Anhydride
• DTXSID6058714
• 4-methyl-4-cyclohexene-1,2dicarboxylic anhydride
• 4-Methyl-.delta.-4-tetrahydrophthalic anhydride
• 4-Methyl-cis-4-cyclohexene-1,2-decarboxylic Anhydride
• AC-9647
• cis-4-Methyl-1,2-3,6-tetrahydrophthalic Anhydride
• (E)-4-Methyl-1,2,3,4-tetrahydrophthalic anhydride
• EC 222-323-8
• AKOS002262973
• 4-Methyl-delta-4-tetrahydrophthalic anhydride
• EINECS 222-323-8
• J-019527
• DB-048588
• STK796835
• BBL009750

• MDL： MFCD00023106
• Inchi： 1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3
• InChI Key： OEMSKMUAMXLNKL-UHFFFAOYSA-N
• SMILES： O1C(C2CC=C(C)CC2C1=O)=O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.221
• Melting Point: 64.0 to 67.0 deg-C
• Boiling Point: 303 ℃ at 760 mmHg
• Flash Point: >100°C
• Refractive Index: 1.507
• PSA: 43.37000
• LogP: 1.04230
• Solubility: Not determined

4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H317-H318-H334
• Warning Statement： P261-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P310-P501
• Hazardous Material transportation number：3335
• Hazard Category Code： 41-42/43
• Safety Instruction： S22-S24-S26-S37/39
• Safety Term：S22;S24;S26;S37/39
• Risk Phrases：R41; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters